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Compound of Interest

Compound Name: Brilliant Orange H

Cat. No.: B1451170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of

Brilliant Orange H, a fluorescent dye with applications in various research fields. Adherence to

these protocols will ensure the consistent and accurate preparation of this reagent for

experimental use.

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for Brilliant Orange H are

summarized in the table below.

Parameter Value Source(s)

CAS Number 52749-23-2 [1][2]

Molecular Weight 378.4 g/mol [1]

Solubility
Slightly soluble in DMSO,

Methanol, and Aqueous Acid.

Storage (Solid) Store in a dry place.

Storage (Stock Solution) Refrigerator (2-8 °C).
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Experimental Protocol: Preparation of a 10 mM
Brilliant Orange H Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of Brilliant Orange H in

dimethyl sulfoxide (DMSO). This concentration is a common starting point for further dilutions

to working concentrations for various experimental assays.

Materials:

Brilliant Orange H powder (CAS: 52749-23-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated analytical balance

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and chemical-

resistant gloves.

Procedure:

Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for Brilliant
Orange H. May cause an allergic skin reaction and respiratory irritation. Avoid breathing

dust. Wear appropriate personal protective equipment, including gloves and eye protection.

Calculation:

To prepare a 10 mM stock solution, the required mass of Brilliant Orange H is calculated

using the following formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x

Molecular Weight ( g/mol )
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For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

0.3784 g/mol = 3.784 mg

Weighing:

Carefully weigh out the calculated amount of Brilliant Orange H powder using a

calibrated analytical balance. It is recommended to do this in a chemical fume hood to

avoid inhalation of the powder.

Dissolution:

Transfer the weighed powder to an appropriately sized microcentrifuge tube or amber

glass vial.

Add the desired volume of anhydrous DMSO.

Vortex the solution at a high speed for at least 2-5 minutes to aid dissolution.

If the powder is not fully dissolved, sonicate the solution for 10-15 minutes. Visually

inspect the solution to ensure no solid particles remain.

Storage:

Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes or

amber glass vials to minimize freeze-thaw cycles.

Store the aliquots in a refrigerator at 2-8°C, protected from light.

Visualizations
Experimental Workflow for Brilliant Orange H Stock Solution Preparation
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Workflow for Preparing Brilliant Orange H Stock Solution
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Caption: A flowchart illustrating the key steps for preparing a stock solution of Brilliant Orange
H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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